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  3. ethyl 2-(3-bromo-4-hydroxy-5-methoxybenzylidene)-5-(4-fluorophenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-(3-bromo-4-hydroxy-5-methoxybenzylidene)-5-(4-fluorophenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-(3-bromo-4-hydroxy-5-methoxybenzylidene)-5-(4-fluorophenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0978287
InChI: InChI=1S/C29H22BrFN2O5S/c1-3-38-28(36)23-24(17-7-5-4-6-8-17)32-29-33(25(23)18-9-11-19(31)12-10-18)27(35)22(39-29)15-16-13-20(30)26(34)21(14-16)37-2/h4-15,25,34H,3H2,1-2H3/b22-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)Br)O)OC)S2)C5=CC=CC=C5
Molecular Formula: C29H22BrFN2O5S
Molecular Weight: 609.5 g/mol

ethyl 2-(3-bromo-4-hydroxy-5-methoxybenzylidene)-5-(4-fluorophenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0978287

Molecular Formula: C29H22BrFN2O5S

Molecular Weight: 609.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-(3-bromo-4-hydroxy-5-methoxybenzylidene)-5-(4-fluorophenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C29H22BrFN2O5S
Molecular Weight 609.5 g/mol
IUPAC Name ethyl (2Z)-2-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-5-(4-fluorophenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C29H22BrFN2O5S/c1-3-38-28(36)23-24(17-7-5-4-6-8-17)32-29-33(25(23)18-9-11-19(31)12-10-18)27(35)22(39-29)15-16-13-20(30)26(34)21(14-16)37-2/h4-15,25,34H,3H2,1-2H3/b22-15-
Standard InChI Key PVVNAXLMFQPQRJ-JCMHNJIXSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)/C(=C/C4=CC(=C(C(=C4)Br)O)OC)/S2)C5=CC=CC=C5
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)Br)O)OC)S2)C5=CC=CC=C5
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)Br)O)OC)S2)C5=CC=CC=C5

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